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Compound of Interest

Compound Name: Boc-his(tau-boc)-osu

Cat. No.: B13651022

An In-depth Technical Guide to Boc-His(tau-
Boc)-OSu

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Na,Nt-di-Boc-L-histidine N-
hydroxysuccinimide ester, commonly known as Boc-His(tau-Boc)-OSu. This reagent is a
crucial building block in solid-phase peptide synthesis (SPPS) for the introduction of a
protected histidine residue.

Chemical Structure and Properties

Boc-His(tau-Boc)-OSu is a derivative of the amino acid L-histidine. It is characterized by the
presence of two tert-butoxycarbonyl (Boc) protecting groups and a N-hydroxysuccinimide
(OSu) ester. The Boc groups protect the alpha-amino group (Na) and the tau-nitrogen (NT) of
the imidazole side chain, preventing unwanted side reactions during peptide synthesis.[1][2]
The OSu ester activates the carboxyl group, facilitating efficient peptide bond formation.[3][4]

The chemical structure of Boc-His(tau-Boc)-OSu is as follows:
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Caption: 2D structure of Boc-His(tau-Boc)-OSu.

The molecule can be logically broken down into four key functional components: the core L-
histidine amino acid, two Boc protecting groups, and the OSu activating group.
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Logical Structure of Boc-His(tau-Boc)-OSu

L-Histidine

protects protects activates

Alpha-Amino Boc Group Side-Chain Boc Group dro ofs s
(No-Boc) (Nt-Boc) O

Resin-bound peptide with
free N-terminus

'

( Add Boc-His(tau-Boc)-OSu )

in coupling solvent (e.g., DMF)

'

Coupling reaction occurs,
forming a new peptide bond

Wash resin to remove
excess reagents and byproducts

'

(Deprotection of Na-Boc group)

(e.g., with TFA)

'
i

(Ready for next coupling cycle)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b13651022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13651022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

2. researchgate.net [researchgate.net]

3. The Use of Esters of N-Hydroxysuccinimide in Peptide Synthesis_Chemicalbook
[chemicalbook.com]

4. Buy Boc-Lys(Boc)-OSu | 30189-36-7 [smolecule.com]

To cite this document: BenchChem. [What is the chemical structure of Boc-his(tau-boc)-
osu?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13651022#what-is-the-chemical-structure-of-boc-his-
tau-boc-osu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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